Cas no 3728-56-1 (1-Ethyl-4-methylcyclohexane)

• Product Name: 1-Ethyl-4-methylcyclohexane
• CAS No: 3728-56-1
• MF: C₉H₁₈
• MW: 126.239223003387
• MDL: MFCD00045511
• CID: 308443
• PubChem ID: 87569680
• Update Time: 2025-08-04

1-Ethyl-4-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,1-ethyl-4-methyl-
• 1-Ethyl-4-methylcyclohexane (cis- and trans- mixture)
• 1-ETHYL-4-METHYLCYCLOHEXANE
• 1-Aethyl-4-methyl-cyclohexan
• 1-Methyl-4-aethyl-cyclohexan
• 1-methyl-4-ethyl-cyclohexane
• cis,trans-1-Methyl-4-aethylcyclohexan
• cis-1a-Methyl-4e-ethylcyclohexan
• cis-1e-Methyl-4a-ethylcyclohexan
• 6236-88-0
• cis-1-Methyl-4-Ethylcyclohexane
• 1-ethyl-4-methyl(cis)-cyclohexane
• (1r,4r)-1-ethyl-4-methylcyclohexane
• CS-0451769
• E0424
• MFCD00045511
• FT-0634992
• LMFA11000650
• CYISMTMRBPPERU-DTORHVGOSA-N
• CYISMTMRBPPERU-UHFFFAOYSA-N
• AKOS006274115
• cis-1-Ethyl-4-Methylcyclohexane
• 4926-78-7
• 3728-56-1
• 1-Ethyl-4-methylcyclohexane, trans-
• 1-Methyl-trans-4-ethylcyclohexane
• CYISMTMRBPPERU-KYZUINATSA-N
• c-1-Ethyl-4-methylcyclohexane
• DTXSID201015854
• trans-1-Methyl-4-Ethylcyclohexane
• 1-Ethyl-4-methylcyclohexane cis-
• trans-1-ethyl-4-methyl-Cyclohexane
• trans-1-Ethyl-4-Methylcyclohexane
• Cyclohexane, 1-ethyl-4-methyl-, cis-
• Cyclohexane, 1-ethyl-4-methyl-
• (1s,4s)-1-ethyl-4-methylcyclohexane
• FT-0694351
• Cyclohexane, 1-ethyl-4-methyl-, trans-
• cis-1-ethyl-4-methycyclohexane
• 1-Ethyl-4-methylcyclohexane, (E)-
• 1-Ethyl-4-methylcyclohexane, (Z)-
• LMFA11000649
• FT-0694352
• 1-ethyl-4-methyl-cyclohexane
• DTXSID001025635
• 1-ethyl-4-methyl(trans)-cyclohexane
• trans-1-ethyl-4-methycyclohexane
• 1-Ethyl-4-methylcyclohexane trans-
• AKOS006274116
• T72381
• 1-Methyl-cis-4-ethylcyclohexane
• DTXSID00190733
• DB-049090
• Cis-1-ethyl-4-methyl cyclohexane
• DB-318923
• 1-Ethyl-4-methylcyclohexane

• MDL： MFCD00045511
• Inchi： 1S/C9H18/c1-3-9-6-4-8(2)5-7-9/h8-9H,3-7H2,1-2H3
• InChI Key： CYISMTMRBPPERU-UHFFFAOYSA-N
• SMILES： C1(CC)CCC(C)CC1

Computed Properties

• Exact Mass: 126.14100
• Monoisotopic Mass: 126.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 68.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.79
• Boiling Point: 151°C(lit.)
• Refractive Index: 1.4310-1.4330
• PSA: 0.00000
• LogP: 3.22270

1-Ethyl-4-methylcyclohexane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：3295
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Cycloalkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Ethyl-4-methylcyclohexane

Recent Advances in the Study of 1-Ethyl-4-methylcyclohexane (CAS: 3728-56-1) in Chemical and Biomedical Applications

The compound 1-Ethyl-4-methylcyclohexane (CAS: 3728-56-1) has garnered significant attention in recent years due to its versatile applications in chemical synthesis and biomedical research. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its structural properties, synthetic pathways, and potential therapeutic uses. Recent studies have highlighted its role as a key intermediate in the synthesis of complex organic molecules, as well as its emerging significance in drug discovery and development.

One of the most notable advancements in the study of 1-Ethyl-4-methylcyclohexane is its application in the development of novel pharmaceutical agents. Researchers have explored its potential as a scaffold for designing inhibitors targeting specific enzymes involved in inflammatory and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Ethyl-4-methylcyclohexane exhibit promising activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. These findings suggest that this compound could serve as a foundation for developing new anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its biomedical applications, 1-Ethyl-4-methylcyclohexane has also been investigated for its utility in material science. Recent research has shown that this compound can be used as a precursor for the synthesis of advanced polymers with unique thermal and mechanical properties. A study published in Polymer Chemistry in 2024 reported the successful incorporation of 1-Ethyl-4-methylcyclohexane into copolymer structures, resulting in materials with enhanced stability and flexibility. These materials have potential applications in industries ranging from aerospace to biomedical devices.

The synthesis and purification of 1-Ethyl-4-methylcyclohexane have also seen significant improvements. Advanced catalytic methods, such as asymmetric hydrogenation and metal-organic framework (MOF)-assisted reactions, have been employed to achieve higher yields and enantiomeric purity. A 2023 paper in Organic Process Research & Development detailed a novel catalytic system that reduces byproduct formation and improves the overall efficiency of the synthesis process. These advancements are critical for scaling up production and ensuring the compound's availability for further research and industrial applications.

Despite these promising developments, challenges remain in the widespread adoption of 1-Ethyl-4-methylcyclohexane. Issues such as cost-effective production, environmental impact, and regulatory approval for biomedical use require further investigation. Future research directions may include exploring greener synthetic routes, conducting comprehensive toxicity studies, and optimizing the compound's pharmacokinetic properties for therapeutic applications. Collaborative efforts between academia and industry will be essential to address these challenges and unlock the full potential of this versatile compound.